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Compound of Interest

Compound Name: Isopropyl 3-chloropropionate

CAS No.: 691-93-0

Cat. No.: B1266108

Get Quote

An In-Depth Technical Guide to Isopropyl 3-Chloropropionate: Synthesis, Properties, and

Applications

Authored by: A Senior Application Scientist
Abstract: This technical guide provides a comprehensive overview of isopropyl 3-
chloropropionate, a versatile bifunctional molecule of significant interest in organic synthesis.

Intended for researchers, scientists, and professionals in drug development and the chemical

industries, this document delves into the structural attributes, physicochemical properties,

synthesis methodologies, key chemical transformations, and strategic applications of this

important intermediate. The narrative emphasizes the causal relationships behind experimental

choices and is grounded in authoritative references to ensure scientific integrity.

Introduction: The Strategic Importance of Isopropyl
3-Chloropropionate
Isopropyl 3-chloropropionate (CAS No. 691-93-0) is an organic ester that has garnered

considerable attention as a pivotal building block in the synthesis of a wide array of more

complex molecules.[1] Its utility stems from its bifunctional nature, incorporating both an ester

group and a primary alkyl chloride.[1] This unique combination allows for a diverse range of
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chemical modifications, making it a valuable precursor in the pharmaceutical, agrochemical,

and materials science sectors.[1][2] The primary reactivity of the molecule is centered around

the chlorine atom, which serves as an effective leaving group in nucleophilic substitution

reactions, establishing its role as a key synthon.[1]

Molecular Structure and Physicochemical Properties
The structural formula of isopropyl 3-chloropropionate reveals a propanoate backbone with a

chlorine atom at the 3-position and an isopropyl ester group.[3][4][5] This structure is achiral.[3]

Table 1: Chemical Identifiers and Properties

Property Value Source(s)

IUPAC Name
propan-2-yl 3-

chloropropanoate
[5]

Synonyms

Isopropyl 3-chloropropanoate,

Propanoic acid, 3-chloro-, 1-

methylethyl ester

[3][5][6]

CAS Number 691-93-0 [1][5][6][7]

Molecular Formula C₆H₁₁ClO₂ [3][4][5][6][7]

Molecular Weight 150.60 g/mol [3][5][7]

SMILES CC(C)OC(=O)CCCl [3][4][5]

InChIKey
YPAMSUOJRFMSIA-

UHFFFAOYSA-N
[1][3][4][6]

The physical properties of isopropyl 3-chloropropionate are summarized below.

Table 2: Physicochemical Data

Property Value Source(s)

Appearance Colorless liquid [8]

LogP 1.91 [6]
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Synthesis of Isopropyl 3-Chloropropionate:
Methodologies and Mechanistic Insights
The synthesis of isopropyl 3-chloropropionate is most commonly achieved through two

primary routes: Fischer esterification of 3-chloropropionic acid and the hydrochlorination of an

acrylate precursor. The choice of method is often dictated by factors such as raw material

availability, desired purity, and scalability.

Fischer Esterification of 3-Chloropropionic Acid
This is a fundamental and direct method for preparing isopropyl 3-chloropropionate.[1] The

reaction involves the acid-catalyzed esterification of 3-chloropropionic acid with isopropanol.[1]

Reaction Scheme:

3-Chloropropionic Acid
(Cl-CH₂-CH₂-COOH)

Acid Catalyst
(e.g., H₂SO₄)

Isopropanol
((CH₃)₂CHOH)

Isopropyl 3-Chloropropionate
(Cl-CH₂-CH₂-COO-CH(CH₃)₂)

Water
(H₂O)

 Esterification

Click to download full resolution via product page

Caption: Fischer Esterification Synthesis Route.

Causality Behind Experimental Choices:

Reaction Equilibrium: Fischer esterification is a reversible process.[1] To drive the reaction

towards the formation of the ester product and achieve high yields, Le Chatelier's principle is

applied. This is typically accomplished by using an excess of one of the reactants, usually
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the less expensive isopropanol, or by the continuous removal of water as it is formed, often

through azeotropic distillation.[1]

Catalyst Selection: The reaction rate for direct esterification can be slow.[1] To enhance the

kinetics, a strong acid catalyst such as sulfuric acid or phosphoric acid is employed.[1] The

catalyst functions by protonating the carbonyl oxygen of the carboxylic acid, which increases

its electrophilicity and makes it more susceptible to nucleophilic attack by the hydroxyl group

of isopropanol.[1]

Protocol for Synthesis via Fischer Esterification:

Precursor Synthesis: 3-Chloropropionic acid can be synthesized with high purity (>95%) via

the hydrochlorination of acrylic acid with dry hydrogen chloride gas.[1]

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a Dean-Stark

apparatus, combine 3-chloropropionic acid and an excess of isopropanol (e.g., 3-5 molar

equivalents).

Catalysis: Add a catalytic amount of concentrated sulfuric acid (e.g., 1-2% by mole of the

carboxylic acid).

Reaction: Heat the mixture to reflux. The water produced during the reaction will be collected

in the Dean-Stark trap, driving the equilibrium towards the product.

Monitoring: Monitor the progress of the reaction by tracking the amount of water collected or

by analytical techniques such as gas chromatography (GC) or thin-layer chromatography

(TLC).

Workup and Purification: Upon completion, cool the reaction mixture and neutralize the acid

catalyst with a mild base (e.g., sodium bicarbonate solution). Separate the organic layer,

wash it with brine, and dry it over an anhydrous salt (e.g., MgSO₄). The crude product is then

purified by distillation under reduced pressure.

Alternative Synthesis from Acrylates
An alternative approach involves the reaction of an acrylate with an alcohol in the presence of

a lower acid chloride.[2] This method can circumvent the need to handle 3-chloropropionic acid
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directly.[2]

Protocol Outline:

In a water bath, dissolve the acrylate in an organic solvent.[2]

Add anhydrous alcohol and a polymerization inhibitor.[2]

Slowly add a lower acid chloride (e.g., acetyl chloride) dropwise at a controlled temperature

(0-30°C).[2]

Allow the reaction to proceed for several hours.[2]

The resulting isopropyl 3-chloropropionate is isolated by distillation.[2]

Chemical Reactivity and Synthetic Applications
The dual functionality of isopropyl 3-chloropropionate makes it a versatile reagent. The

primary site of reactivity is the carbon atom bonded to the chlorine, which is susceptible to

nucleophilic substitution.[1]

Nucleophilic Substitution Reactions
The primary alkyl chloride in isopropyl 3-chloropropionate readily undergoes Sₙ2

(bimolecular nucleophilic substitution) reactions.[1] In this mechanism, a nucleophile attacks

the electrophilic carbon, leading to the displacement of the chloride ion.[1]

Nucleophile Isopropyl 3-Chloropropionate Sₙ2 Attack
Substituted Product

Cl⁻

Click to download full resolution via product page

Caption: General Sₙ2 Reaction Pathway.
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This reactivity makes isopropyl 3-chloropropionate an effective alkylating agent for a variety

of nucleophiles, including those based on sulfur, nitrogen, and oxygen.[1] The rate of this

reaction is influenced by the strength of the nucleophile, the choice of solvent, and steric

factors.[1] Given the primary nature of the alkyl halide, steric hindrance is minimal, favoring the

Sₙ2 pathway.[1]

Applications in Pharmaceutical and Agrochemical
Synthesis
Isopropyl 3-chloropropionate is a key intermediate in the synthesis of various biologically

active molecules.[1]

Pharmaceuticals: It is used in the preparation of 3-substituted carbonyl compounds, which

are precursors for aldose reductase inhibitors and potential anticonvulsants.[1] It has also

been identified as a starting material for the development of novel anticancer agents.[1]

Agrochemicals: The compound is utilized in the synthesis of biocides and herbicides.[1]

Analytical Characterization
The identity and purity of isopropyl 3-chloropropionate are typically confirmed using a

combination of spectroscopic and chromatographic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H and ¹³C NMR are used to

confirm the structure of the molecule.[5]

Mass Spectrometry (MS): GC-MS is commonly used to determine the molecular weight and

fragmentation pattern.[5]

Infrared (IR) Spectroscopy: IR spectroscopy can be used to identify the characteristic

functional groups, such as the ester carbonyl stretch.[5]

High-Performance Liquid Chromatography (HPLC): Reverse-phase HPLC can be employed

to assess the purity of the compound. A typical mobile phase consists of acetonitrile, water,

and an acid modifier like phosphoric or formic acid.[6]

Safety, Handling, and Storage
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Hazard Identification
Isopropyl 3-chloropropionate is classified as harmful if swallowed (Acute Toxicity 4).[5]

GHS Hazard Information:

Pictogram:

Signal Word: Warning

Hazard Statement: H302: Harmful if swallowed.[5]

Handling and Personal Protective Equipment (PPE)
Standard laboratory safety precautions should be observed when handling this compound. This

includes the use of:

Safety glasses or goggles

Chemical-resistant gloves

A lab coat

Working in a well-ventilated area or a fume hood

Storage
Store in a tightly closed container in a cool, dry, and well-ventilated area, away from

incompatible materials.

Conclusion
Isopropyl 3-chloropropionate is a valuable and versatile chemical intermediate with a well-

established role in organic synthesis. Its bifunctional nature, coupled with its straightforward

synthesis, makes it an attractive building block for the construction of a wide range of target

molecules in the pharmaceutical, agrochemical, and other chemical industries. A thorough

understanding of its synthesis, reactivity, and handling is crucial for its effective and safe

utilization in research and development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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